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Compound of Interest

Compound Name: Sco-peg3-nhs
Cat. No.: B12375785
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, stability,
and common applications of Sco-peg3-nhs, a heterobifunctional crosslinker integral to
advancements in bioconjugation, drug delivery, and proteomics. This document details the core
characteristics of the molecule, protocols for its use, and visual representations of relevant
chemical and experimental workflows.

Core Chemical Properties

Sco-peg3-nhs, with the CAS number 2141976-25-0, is a chemical compound featuring a
cyclooctyne group (SCO) and an N-hydroxysuccinimide (NHS) ester linked by a three-unit
polyethylene glycol (PEG) spacer. This structure allows for a two-step conjugation strategy,
making it a versatile tool in the covalent modification of biomolecules.[1][2]

Table 1: Chemical Properties of Sco-peg3-nhs
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Property Value Reference(s)
Molecular Formula C22H32N209 [3]

Molecular Weight 468.50 g/mol [3]

CAS Number 2141976-25-0 [3]
Appearance Yellow to brown liquid

Purity Typically =290% or >95%

. ) Inferred from similar PEG-NHS
Solubility Soluble in DMSO, DMF, DCM .
esters

Stability and Storage

Proper handling and storage of Sco-peg3-nhs are crucial to maintain its reactivity and ensure
reproducible experimental outcomes.

Table 2: Stability and Storage Recommendations

Condition Recommendation Reference(s)

] Store at -20°C, sealed and
Long-term Storage (Solid) )
protected from moisture.

-80°C for up to 6 months;

Storage in Solvent
-20°C for up to 1 month.

Equilibrate vial to room
temperature before opening to
prevent moisture

General Handling condensation. Prepare
solutions immediately before
use as the NHS ester is

susceptible to hydrolysis.

The stability of the NHS ester is pH-dependent, with hydrolysis rates increasing at higher pH
values. Optimal reaction conditions for conjugation to primary amines are typically between pH
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7.2 and 8.5.

Experimental Protocols

The following sections provide detailed methodologies for the use of Sco-peg3-nhs in the
modification of proteins and other amine-containing molecules. These protocols are based on
general procedures for PEG-NHS esters and should be optimized for specific applications.

General Protein Labeling with Sco-peg3-nhs

This protocol outlines the steps for conjugating Sco-peg3-nhs to primary amines (e.g., lysine
residues) on a protein.

Materials:

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

Sco-peg3-nhs

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

Quenching buffer (e.g., 1 M Tris-HCI, pH 8.0)

Desalting column or dialysis equipment for purification
Procedure:

o Protein Preparation: Ensure the protein solution is at an appropriate concentration (typically
1-10 mg/mL) in an amine-free buffer such as phosphate-buffered saline (PBS) at pH 7.2-8.0.

» Reagent Preparation: Immediately before use, prepare a stock solution of Sco-peg3-nhs in
anhydrous DMSO or DMF (e.g., 10 mM).

e Conjugation Reaction:

o Add a calculated molar excess of the Sco-peg3-nhs solution to the protein solution. A 20-
fold molar excess is a common starting point for antibodies.
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o Ensure the final concentration of the organic solvent does not exceed 10% of the total
reaction volume.

o Incubate the reaction mixture for 30-60 minutes at room temperature or for 2 hours on ice.

e Quenching: Stop the reaction by adding a quenching buffer (e.g., Tris-HCI) to a final
concentration of 20-50 mM to react with any excess NHS ester.

 Purification: Remove unreacted Sco-peg3-nhs and byproducts using a desalting column or
dialysis against a suitable buffer.

o Characterization: Analyze the conjugate to determine the degree of labeling, purity, and
functionality.
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General workflow for protein labeling with Sco-peg3-nhs.

Signaling Pathways and Applications

While specific signaling pathways directly involving Sco-peg3-nhs are not extensively
documented, its utility lies in the creation of tools to study such pathways. As a PROTAC
(Proteolysis-Targeting Chimera) linker, Sco-peg3-nhs can be used to synthesize molecules
that induce the degradation of specific target proteins, thereby allowing for the investigation of
their roles in signaling cascades.
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The bifunctional nature of Sco-peg3-nhs allows for a modular approach to bioconjugate
synthesis. The SCO group can react with azide-containing molecules via strain-promoted
alkyne-azide cycloaddition (SPAAC), a type of click chemistry. This enables the attachment of a
wide range of functionalities, such as fluorescent dyes, drugs, or affinity tags, to the protein of
interest.

Reactants

Target Protein Sco-peas-nhs Azide-containing
(with primary amines) Peg Molecule (e.g., Drug, Dye)

-
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Logical relationship in a two-step bioconjugation using Sco-peg3-nhs.

Conclusion

Sco-peg3-nhs is a valuable reagent for researchers in drug development and chemical
biology. Its defined PEG3 spacer, coupled with the dual reactivity of the SCO and NHS ester
groups, provides a versatile platform for the synthesis of complex bioconjugates. The protocols
and information provided in this guide serve as a foundation for the successful application of
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Sco-peg3-nhs in a variety of research settings. As with any chemical reagent, optimal results
will be achieved through careful planning, execution, and characterization of the final products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375785?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

